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Compound of Interest

Compound Name: 13-cis-Retinonitrile

CAS No.: 20638-89-5

Cat. No.: B583475

Get Quote

This guide provides an in-depth exploration of 13-cis-Retinonitrile, a nitrile derivative of the

well-known retinoid, 13-cis-retinoic acid (isotretinoin). While not as extensively studied as its

carboxylic acid counterpart, 13-cis-Retinonitrile holds significant interest for researchers in

medicinal chemistry and drug development due to the unique chemical and biological

properties conferred by the nitrile functional group. This document will delve into its chemical

identity, molecular characteristics, synthesis, and potential applications, offering a scientifically

grounded resource for professionals in the field.

Chemical Identity and Molecular Properties
Defining the precise chemical identifiers for a specialized compound is a cornerstone of

rigorous scientific communication. For 13-cis-Retinonitrile, while a specific CAS (Chemical

Abstracts Service) number is not readily available in public databases, its identity is

unequivocally established through its molecular structure and formula. An isotopically labeled

version, 13-cis-Retinonitrile-13C2, is documented with a CAS number listed as "NA" (Not

Available), further suggesting the unassigned status of the parent compound[1].
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The molecular structure of 13-cis-Retinonitrile is analogous to other 13-cis retinoids, featuring

a β-ionone ring and a polyene chain with a cis configuration at the 13th carbon position. The

defining feature is the terminal nitrile (-C≡N) group, which replaces the aldehyde, alcohol, or

carboxylic acid moieties found in related retinoids.

Table 1: Physicochemical Properties of 13-cis-
Retinonitrile and Related Compounds

Property
13-cis-
Retinonitrile

13-cis-
Retinal[2]

13-cis-
Retinol[3]

13-cis-Retinoic
Acid[4][5]

CAS Number
Not readily

available
472-86-6 2052-63-3 4759-48-2

Molecular

Formula
C₂₀H₂₇N C₂₀H₂₈O C₂₀H₃₀O C₂₀H₂₈O₂

Molecular Weight
281.44 g/mol

(Calculated)
284.4 g/mol 286.5 g/mol 300.44 g/mol

Appearance

Pale Yellow Oil

(for labeled

variant)[1]

Solid Solid
Yellow crystalline

powder

The molecular weight of 13-cis-Retinonitrile is calculated based on its chemical formula,

C₂₀H₂₇N. The nitrile group's introduction in place of an oxygen-containing functional group

results in a lower molecular weight compared to its retinal, retinol, and retinoic acid analogs.

This alteration in polarity and hydrogen bonding capability is expected to influence its solubility,

membrane permeability, and metabolic stability.

Synthesis and Chemical Logic
The synthesis of 13-cis-Retinonitrile is not extensively detailed in publicly available literature;

however, a logical and established synthetic route would involve the conversion of the

aldehyde group of 13-cis-Retinal. This transformation is a common and well-understood

process in organic chemistry.

Proposed Synthetic Workflow
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A plausible and efficient method for the synthesis of 13-cis-Retinonitrile would be the

dehydration of the corresponding oxime, which is formed from the reaction of 13-cis-Retinal

with hydroxylamine.
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13-cis-Retinal

13-cis-Retinal Oxime

Oxime Formation

13-cis-Retinonitrile

Dehydration

Hydroxylamine (NH₂OH)

Dehydrating Agent (e.g., Ac₂O, DCC)
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Caption: Simplified overview of the retinoid signaling pathway.
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Pathway Logic:

Cellular Uptake and Binding: Retinoids enter the cell and bind to cellular retinoic acid-binding

proteins (CRABPs).

Nuclear Translocation: The retinoid-CRABP complex is transported into the nucleus.

Receptor Activation: Inside the nucleus, the retinoid binds to and activates RARs.

Heterodimerization: The activated RAR forms a heterodimer with an RXR.

DNA Binding: This RAR-RXR heterodimer binds to specific DNA sequences known as

retinoic acid response elements (RAREs) in the promoter regions of target genes.

Gene Transcription: The binding of the heterodimer to RAREs modulates the transcription of

genes involved in cellular processes such as proliferation, differentiation, and apoptosis.

The interaction of 13-cis-Retinonitrile with this pathway, particularly its ability to activate

RARs, would be a critical determinant of its biological activity.

Conclusion and Future Directions
13-cis-Retinonitrile represents a compelling yet underexplored molecule within the retinoid

family. While foundational data such as a dedicated CAS number remain to be formally

assigned, its chemical identity and properties can be confidently inferred from its structure and

the extensive knowledge of related compounds. The logical synthesis from 13-cis-Retinal

provides a clear path for its preparation.

For researchers, scientists, and drug development professionals, 13-cis-Retinonitrile offers a

unique tool to probe the intricacies of retinoid receptor signaling and to explore novel

therapeutic avenues. Its potential for improved metabolic stability and its distinct

physicochemical properties make it a worthy candidate for further investigation in the fields of

oncology, dermatology, and beyond. Future research should focus on its formal synthesis and

characterization, the determination of its binding affinities for retinoid receptors, and the

evaluation of its biological activity in relevant in vitro and in vivo models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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